The Discovery and Synthesis of a Novel Nanomolar Tyrosinase Inhibitor: A Technical Guide to Dihydrochalcone Hybrid 11c
The Discovery and Synthesis of a Novel Nanomolar Tyrosinase Inhibitor: A Technical Guide to Dihydrochalcone Hybrid 11c
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of the discovery, synthesis, and biological evaluation of a potent tyrosinase inhibitor, a dihydrochalcone hybrid identified as compound 11c . This document details the experimental protocols, quantitative inhibitory data, and the underlying biological pathways, offering a comprehensive resource for researchers in the fields of dermatology, pharmacology, and medicinal chemistry. The initial placeholder "Tyrosinase-IN-19" has been replaced with this specific, potent, and well-documented inhibitor to provide a concrete and technically valuable guide.
Introduction to Tyrosinase and its Inhibition
Tyrosinase is a copper-containing enzyme that plays a crucial role in the biosynthesis of melanin, the primary pigment responsible for skin, hair, and eye color.[1][2] It catalyzes the initial and rate-limiting steps in this pathway: the hydroxylation of L-tyrosine to L-DOPA and the subsequent oxidation of L-DOPA to dopaquinone.[1] Overproduction of melanin can lead to hyperpigmentation disorders such as melasma, freckles, and age spots. Therefore, the inhibition of tyrosinase is a key strategy for the development of skin-lightening agents and treatments for hyperpigmentation.[3]
Compound 11c , a novel hybrid of dihydrochalcone and resorcinol, has emerged as a highly potent tyrosinase inhibitor with activity in the nanomolar range.[3] This guide will explore the scientific journey of this compound, from its rational design to its in vivo efficacy.
Quantitative Biological Data
The inhibitory activity of compound 11c and its analogues was evaluated against both mushroom and human tyrosinase. Furthermore, its cytotoxic effects were assessed in human melanoma (A375) and normal skin fibroblast (HSF) cell lines.
Table 1: In Vitro Tyrosinase Inhibition and Cytotoxicity of Compound 11c and Reference Compounds[3]
| Compound | Mushroom Tyrosinase IC₅₀ (nM) | Human Tyrosinase IC₅₀ (nM) | A375 Cell Viability (%) at 20 µM | HSF Cell Viability (%) at 20 µM |
| 11c | 8.9 ± 0.6 | 45.3 ± 3.1 | > 95% | > 95% |
| Kojic Acid | 18,200 ± 950 | - | > 95% | > 95% |
| Resveratrol | 2,500 ± 150 | - | > 95% | > 95% |
Data are presented as mean ± standard deviation.
Table 2: In Vivo Efficacy of Compound 11c in a Guinea Pig Model of UV-Induced Hyperpigmentation[3]
| Treatment Group (2% solution) | Melanin Index (Day 14) | Reduction in Pigmentation (%) |
| Vehicle Control | 100 ± 5.2 | - |
| Compound 11c | 65.8 ± 4.1 | 34.2% |
| Kojic Acid | 78.3 ± 4.8 | 21.7% |
Data are presented as mean ± standard deviation.
Experimental Protocols
This section provides detailed methodologies for the key experiments involved in the synthesis and evaluation of compound 11c .
Chemical Synthesis of Compound 11c
The synthesis of the dihydrochalcone-resorcinol hybrid 11c is a multi-step process involving the formation of a chalcone intermediate followed by its reduction.
Step 1: Synthesis of the Chalcone Intermediate
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To a solution of 2,4-dihydroxyacetophenone (1 mmol) and 4-(benzyloxy)benzaldehyde (1 mmol) in ethanol (10 mL), an aqueous solution of potassium hydroxide (50%, 5 mL) is added dropwise at 0 °C.
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The reaction mixture is stirred at room temperature for 12 hours.
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The mixture is then poured into ice water (50 mL) and acidified with hydrochloric acid (2 M) to a pH of 3-4.
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The resulting precipitate is collected by filtration, washed with water, and dried to yield the chalcone intermediate.
Step 2: Synthesis of Dihydrochalcone 11c (Reduction of the Chalcone)
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The chalcone intermediate (1 mmol) is dissolved in methanol (20 mL).
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Palladium on activated carbon (10% w/w, 0.1 g) is added to the solution.
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The mixture is stirred under a hydrogen atmosphere (1 atm) at room temperature for 8 hours.
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The catalyst is removed by filtration through a pad of Celite.
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The filtrate is concentrated under reduced pressure, and the residue is purified by column chromatography on silica gel (petroleum ether/ethyl acetate, 3:1 v/v) to afford compound 11c .
Mushroom Tyrosinase Inhibition Assay
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The reaction mixture is prepared in a 96-well plate and contains:
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Phosphate buffer (50 mM, pH 6.8)
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Mushroom tyrosinase (20 µL, 500 U/mL)
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Test compound (10 µL, various concentrations dissolved in DMSO)
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The mixture is pre-incubated at 37 °C for 10 minutes.
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The reaction is initiated by adding L-DOPA (10 µL, 2.5 mM).
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The absorbance at 475 nm is measured every minute for 20 minutes using a microplate reader.
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The percentage of inhibition is calculated using the following formula: % Inhibition = [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance of the reaction without the inhibitor and A_sample is the absorbance with the inhibitor.
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The IC₅₀ value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.
Human Tyrosinase Inhibition Assay
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Human tyrosinase is extracted from A375 human melanoma cells.
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The assay is performed in a similar manner to the mushroom tyrosinase assay, with the following modifications:
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Human tyrosinase extract is used as the enzyme source.
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L-Tyrosine (1 mM) is used as the substrate.
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The formation of dopachrome is monitored at 475 nm, and the IC₅₀ value is calculated as described above.
Cell Viability Assay
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A375 human melanoma cells or HSF human skin fibroblasts are seeded in a 96-well plate at a density of 5 x 10³ cells/well and incubated for 24 hours.
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The cells are then treated with various concentrations of compound 11c for 48 hours.
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MTT solution (5 mg/mL) is added to each well, and the plate is incubated for another 4 hours.
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The formazan crystals are dissolved in DMSO, and the absorbance is measured at 570 nm.
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Cell viability is expressed as a percentage of the untreated control.
In Vivo Guinea Pig Model of UV-Induced Hyperpigmentation
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The back of guinea pigs is shaved, and specific areas are irradiated with UVB light to induce hyperpigmentation.
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A 2% solution of compound 11c in a vehicle (propylene glycol/ethanol/water) is topically applied to the irradiated areas twice daily for 14 days.
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The degree of pigmentation is measured using a mexameter, which quantifies the melanin index.
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The reduction in pigmentation is calculated by comparing the melanin index of the treated area to that of the vehicle-treated control area.
Visualizing the Biological and Experimental Framework
To better understand the context of tyrosinase inhibition and the workflow for discovering inhibitors like compound 11c , the following diagrams are provided.
Melanin Biosynthesis Pathway
This diagram illustrates the key steps in the production of eumelanin and pheomelanin, highlighting the central role of tyrosinase.
References
- 1. Biochemistry, Melanin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 2. Melanin biosynthesis | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. Design, Synthesis, and Biological Evaluation of Novel Hybrids Containing Dihydrochalcone as Tyrosinase Inhibitors to Treat Skin Hyperpigmentation - PubMed [pubmed.ncbi.nlm.nih.gov]
